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Compound of Interest

Compound Name: Ampkinone

Cat. No.: B2659313

For researchers and scientists in the field of drug development, ensuring laboratory safety is
paramount, especially when handling novel chemical compounds. This document provides
essential safety and logistical information for the handling of Ampkinone, a novel small
molecule activator of AMP-activated protein kinase (AMPK).

Ampkinone is an indirect AMPK activator investigated for its potential therapeutic effects in
metabolic disorders such as obesity and type 2 diabetes. Its mechanism of action involves the
stimulation of AMPK phosphorylation in a manner dependent on the upstream kinase LKB1,
leading to increased glucose uptake in muscle cells.[1][2] As a research compound, its
toxicological properties have not been thoroughly investigated. Therefore, stringent adherence
to safety protocols is crucial.

Immediate Safety and Personal Protective
Equipment

A specific Safety Data Sheet (SDS) for Ampkinone is not publicly available. In the absence of
a detailed toxicological profile, researchers should handle Ampkinone as a compound of
unknown toxicity and adhere to the highest safety standards. The following personal protective
equipment (PPE) recommendations are based on best practices for handling novel research
chemicals.

Recommended Personal Protective Equipment (PPE) for Handling Ampkinone:
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PPE Category Item Rationale
) o To prevent skin contact with
Hand Protection Nitrile gloves
the compound.
Safety glasses with side To protect eyes from potential

Eye Protection ) ) .
shields or goggles splashes or airborne particles.

Recommended when handling
the powder form to avoid

Respiratory Protection NIOSH-approved respirator inhalation, especially in the
absence of a chemical fume
hood.

To protect skin and personal

Body Protection Laboratory coat ) o
clothing from contamination.

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of Ampkinone and
ensure the safety of laboratory personnel.

» Engineering Controls: Handle Ampkinone in a well-ventilated area. A chemical fume hood is
recommended, particularly when working with the powdered form to minimize inhalation

risks.
» Handling: Avoid generating dust. Avoid contact with eyes, skin, and clothing.

o Storage: Store Ampkinone in a tightly sealed container in a cool, dry place. For long-term
storage, consult the supplier's recommendations, which may include storage at -20°C or
-80°C.[1]

Disposal Plan

As a novel research chemical, Ampkinone waste should be treated as hazardous chemical

waste.

o Waste Categorization: All disposable materials that come into contact with Ampkinone,
including gloves, pipette tips, and empty containers, should be considered contaminated
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waste.

» Disposal Route: Dispose of all Ampkinone waste in accordance with local, state, and
federal regulations for hazardous chemical waste. Consult your institution's Environmental
Health and Safety (EHS) department for specific guidance on proper disposal procedures.
Do not dispose of Ampkinone down the drain or in the regular trash.

Experimental Protocols

Detailed methodologies are essential for the replication and advancement of research. The
following protocols are based on published studies involving Ampkinone.

Ampkinone Signaling Pathway

The diagram below illustrates the known signaling pathway of Ampkinone.

. __requires hosphorylates promotes Increased

Click to download full resolution via product page

Caption: Ampkinone indirectly activates AMPK via LKB1, leading to increased glucose uptake.

Experimental Workflow: In Vivo Study of Ampkinone in
Diet-Induced Obese (DIO) Mice

The following diagram outlines the workflow for an in vivo experiment to assess the effects of
Ampkinone on metabolic parameters in a mouse model of diet-induced obesity.[2]
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Start:
4-week-old male C57BL/6J mice

High-Fat Diet (60% calories from fat)
for 8 weeks

Daily subcutaneous administration:
- Ampkinone (10 mg/kg in PEG400)
- Vehicle (PEG400)

Monitor body weight and food intake
every 3 days for 30 days

Perform Insulin Tolerance Test (ITT)

Sacrifice animals at 30 days

Measure liver weight and fat mass
Histological staining (Oil-Red O & H&E)

Click to download full resolution via product page

Caption: Workflow for evaluating the anti-obesity effects of Ampkinone in DIO mice.
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Quantitative Data Summary

The following table summarizes key quantitative data from a study on Ampkinone.[2]

Parameter Value Cell Line / Animal Model
EC50 for AMPK Activation 4.3 uM L6 muscle cells

In Vivo Dosage 10 mg/kg body weight per day Diet-induced obese mice
Administration Route Subcutaneous injection Diet-induced obese mice
Effect on Glucose Uptake 3.2-fold increase L6 muscle cells

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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